Cas no 81485-13-4 (Heptanamide,6-methyl-N-[1-methyl-2-[(3-methylbutyl)amino]-2-oxoethyl]-4-[[3-methyl-2-[(3-methyl-1-oxobutyl)amino]-1-oxobutyl]amino]-3-oxo-,[4S-[1(R*),4R*(R*)]]- (9CI))

• Product Name: Heptanamide,6-methyl-N-[1-methyl-2-[(3-methylbutyl)amino]-2-oxoethyl]-4-[[3-methyl-2-[(3-methyl-1-oxobutyl)amino]-1-oxobutyl]amino]-3-oxo-,[4S-[1(R*),4R*(R*)]]- (9CI)
• CAS No: 81485-13-4
• MF: C₂₆H₄₈N₄O₅
• MW: 496.683127403259
• CID: 722035
• PubChem ID: 133694
• Update Time: 2025-04-19

Heptanamide,6-methyl-N-[1-methyl-2-[(3-methylbutyl)amino]-2-oxoethyl]-4-[[3-methyl-2-[(3-methyl-1-oxobutyl)amino]-1-oxobutyl]amino]-3-oxo-,[4S-[1(R*),4R*(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptanamide,6-methyl-N-[1-methyl-2-[(3-methylbutyl)amino]-2-oxoethyl]-4-[[3-methyl-2-[(3-methyl-1-oxobutyl)amino]-1-oxobutyl]amino]-3-oxo-,[4S-[1(R*),4R*(R*)]]- (9CI)
• Heptanamide,6-methyl-N-[1-methyl-2-[(3-methylbutyl)amino]-2-oxoethyl]-4-[[3-methyl-2-[(3-methyl-1-oxobutyl)amino]-1-oxobutyl]
• pepstatin ketone analog
• Isovaleryl-valyl-3-oxo-4-amino-6-methylheptanoyl-alanyl-isoamylamide
• Heptanamide, 6-methyl-N-(1-methyl-2-((3-methylbutyl)amino)-2-oxoethyl)-4-((3-methyl-2-((3-methyl-1-oxobutyl)amino)-1-oxobutyl)amino)-3-oxo-, (4S-(N(R*),4R*(R*)))-
• DTXSID401002005
• N-Alanyl-4,9-diamino-6,10-dimethyl-2-(3-methylbutanoyl)-N-(3-methylbutyl)-3,8-dioxoundecanamide
• (9S)-4,9-diamino-N-[(2S)-2-aminopropanoyl]-6,10-dimethyl-2-(3-methylbutanoyl)-N-(3-methylbutyl)-3,8-dioxoundecanamide
• 81485-13-4

• Inchi： 1S/C26H48N4O5/c1-14(2)9-10-30(25(34)18(8)27)26(35)22(20(31)11-15(3)4)24(33)19(28)12-17(7)13-21(32)23(29)16(5)6/h14-19,22-23H,9-13,27-29H2,1-8H3/t17?,18-,19?,22?,23-/m0/s1
• InChI Key： FFRVLAMVMNBGNM-OMKLJEKQSA-N
• SMILES： O=C(C(C(CC(C)C)=O)C(N(C([C@H](C)N)=O)CCC(C)C)=O)C(CC(C)CC([C@H](C(C)C)N)=O)N

Computed Properties

• Exact Mass: 496.36247064g/mol
• Monoisotopic Mass: 496.36247064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 167Ų